Cas no 51991-28-7 (1-bromo-4-(2,2-dimethylpropyl)benzene)

• Product Name: 1-bromo-4-(2,2-dimethylpropyl)benzene
• CAS No: 51991-28-7
• MF: C₁₁H₁₅Br
• MW: 227.140802621841
• MDL: MFCD09966045
• CID: 360920
• PubChem ID: 11959054
• Update Time: 2025-04-19

1-bromo-4-(2,2-dimethylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(2,2-dimethylpropyl)-
• 1-bromo-4-(2,2-dimethylpropyl)benzene
• DTXSID20474769
• SCHEMBL799906
• EN300-215686
• Z1681356955
• BCA99128
• 51991-28-7
• 1-bromo-4-neopentylbenzene
• DB-390889

• MDL： MFCD09966045
• Inchi： 1S/C11H15Br/c1-11(2,3)8-9-4-6-10(12)7-5-9/h4-7H,8H2,1-3H3
• InChI Key： WTZCNAALDORGPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C)(C)C

Computed Properties

• Exact Mass: 226.03575
• Monoisotopic Mass: 226.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes